N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carboxamide

• IUPAC Name: N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carboxamide
• InChI: InChI=1S/C18H21N3O2/c22-18(15-11-20-21-9-4-3-7-16(15)21)19-12-17-14-6-2-1-5-13(14)8-10-23-17/h1-2,5-6,11,17H,3-4,7-10,12H2,(H,19,22)
• InChI Key: NEZRRZBVQLJJBV-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=C(C=N2)C(=O)NCC3C4=CC=CC=C4CCO3)C1
• Molecular Formula: C18H21N3O2
• Molecular Weight: 311.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an isochromene ring and a pyrazolo[1,5-a]pyridine ring. These types of structures are often found in pharmaceuticals and other biologically active compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the isochromene and pyrazolo[1,5-a]pyridine rings. This could potentially be achieved through a series of condensation and cyclization reactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the isochromene and pyrazolo[1,5-a]pyridine rings. These rings would likely be planar, and the compound as a whole may exhibit aromaticity.

Chemical Reactions Analysis

As a complex organic molecule, this compound could potentially undergo a variety of chemical reactions. The exact reactions would depend on the specific conditions and reagents used.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. These could include its melting point, boiling point, solubility in various solvents, and stability under different conditions.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a pharmaceutical, its mechanism of action could involve binding to a specific receptor or enzyme in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. It’s important to handle all chemicals with care and to follow appropriate safety protocols.

Future Directions

Future research on this compound could involve further exploration of its synthesis, properties, and potential applications. This could include studies to optimize its synthesis, investigations of its physical and chemical properties, and testing of its biological activity.